Cas no 3321-96-8 (2,3,4,5,6-Pentafluoro-DL-phenylalanine)

2,3,4,5,6-Pentafluoro-DL-phenylalanine is a fluorinated derivative of phenylalanine, where all five hydrogen atoms on the aromatic ring are replaced by fluorine atoms. This modification enhances its electron-withdrawing properties and metabolic stability, making it valuable in medicinal chemistry and peptide research. The pentafluorination increases lipophilicity and resistance to enzymatic degradation, improving bioavailability in biological systems. It serves as a versatile building block for designing fluorinated peptides or enzyme inhibitors, particularly in studies targeting protein-protein interactions or fluorine-specific NMR applications. Its rigid aromatic structure and high electronegativity also facilitate unique electronic and steric effects in molecular recognition. Suitable for controlled biochemical and pharmaceutical investigations.
2,3,4,5,6-Pentafluoro-DL-phenylalanine structure
3321-96-8 structure
Product Name:2,3,4,5,6-Pentafluoro-DL-phenylalanine
CAS No:3321-96-8
MF:C9H6F5NO2
MW:255.141459941864
MDL:MFCD00054668
CID:295384
PubChem ID:2735935
Update Time:2025-10-29

2,3,4,5,6-Pentafluoro-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • Phenylalanine,2,3,4,5,6-pentafluoro-
    • 2-amino-3-(2,3,4,5,6-pentafluorophenyl)propanoic acid
    • 2-AMINO-3-PENTAFLUOROPHENYL-PROPIONIC ACID
    • (+-)-2-Amino-3-< pentafluor-phenyl> -propionsaeure
    • (Pentafluorophenyl) alanine
    • (R,S)-pentafluoropenylalanine
    • 2,3,4,5,6-PENTAFLUORO-D,L-PHENYLANALINE
    • 2,3,4,5,6-PENTAFLUORO-DL-PHENYLALANINE
    • 2,3,4,5,6-pentafluoro-phenylalanine
    • 2-Amino-3-(2,3,4,5,6-pentafluorphenyl)propionsaeure
    • DL-Pentafluorophenylalanine
    • Pentafluor-phenylalanin
    • rac.-(2,3,4,5,6-Pentafluorphenyl)-alanin
    • 3321-96-8
    • AKOS007930789
    • 2,3,4,5,6-PENTAFLUORO-D,L-PHENYLALANINE
    • SCHEMBL43843
    • 3-(PENTAFLUOROPHENYL)-DL-ALANINE
    • FT-0657621
    • MFCD00054668
    • 2-Amino-5-ethoxybenzenesulphonicacid
    • NSC-92325
    • D-2,3,4,5,6-Penta fluorophenylalanine
    • FT-0651951
    • A50351
    • NSC92325
    • 2,3,4,5,6-Pentafluoro-D,L-phenylalanine (H-DL-Phe(F5)-OH)
    • FT-0611027
    • 2-AMINO-3-(PERFLUOROPHENYL)PROPANOICACID
    • 2-Amino-3-(pentafluorophenyl)propionic acid
    • AB02260
    • 2-AMINO-3-(PERFLUOROPHENYL)PROPANOIC ACID
    • CS-0313575
    • 2,3,4,5,6-Pentafluoro-DL-phenylalanine
    • MDL: MFCD00054668
    • Inchi: 1S/C9H6F5NO2/c10-4-2(1-3(15)9(16)17)5(11)7(13)8(14)6(4)12/h3H,1,15H2,(H,16,17)
    • InChI Key: YYTDJPUFAVPHQA-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1CC(C(=O)O)N)F)F)F)F

Computed Properties

  • Exact Mass: 255.03188
  • Monoisotopic Mass: 255.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: -0.9

Experimental Properties

  • Density: 1.609
  • Melting Point: 254-258°C
  • Boiling Point: 286.3°Cat760mmHg
  • Flash Point: 126.9°C
  • PSA: 63.32
  • LogP: 2.03680

2,3,4,5,6-Pentafluoro-DL-phenylalanine Security Information

2,3,4,5,6-Pentafluoro-DL-phenylalanine Pricemore >>

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2,3,4,5,6-Pentafluoro-DL-phenylalanine Related Literature

Additional information on 2,3,4,5,6-Pentafluoro-DL-phenylalanine

2,3,4,5,6-Pentafluoro-DL-Phenylalanine (CAS No. 3321-96-8): A Comprehensive Overview

2,3,4,5,6-Pentafluoro-DL-phenylalanine is a highly fluorinated derivative of phenylalanine, a naturally occurring amino acid that plays a critical role in various biochemical processes. With the CAS registry number 3321-96-8, this compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug design.

The molecule's structure is characterized by the substitution of five fluorine atoms on the aromatic ring of phenylalanine. This high degree of fluorination not only imparts unique electronic properties but also enhances the compound's stability and bioavailability. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, as they often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

One of the most intriguing aspects of 2,3,4,5,6-pentafluoro-DL-phenylalanine is its stereochemistry. The DL designation indicates that the compound exists as a racemic mixture of two enantiomers: D-(+)- and L-(−)-phenylalanine. This stereochemical diversity opens up possibilities for exploring enantioselective synthesis and applications in asymmetric catalysis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of pentafluoro-DL-phenylalanine. For instance, researchers have employed fluorination techniques such as electrophilic aromatic substitution and nucleophilic aromatic substitution to achieve high yields and purity levels. These methods are particularly advantageous due to their scalability and compatibility with large-scale production requirements.

The biological activity of 2,3,4,5,6-pentafluoro-DL-phenylalanine has been extensively studied in vitro and in vivo models. Experimental data suggest that this compound exhibits potent inhibitory effects on key enzymes involved in metabolic pathways. For example, a study published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit a specific kinase enzyme with high potency and selectivity.

In addition to its enzymatic activity, pentafluoro-DL-phenylalanine has shown promise as a building block for constructing complex molecules with therapeutic potential. Its fluorinated aromatic ring serves as an excellent scaffold for further functionalization, enabling the design of novel drug candidates with tailored pharmacological properties.

From an analytical standpoint, modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing 2,3,4,5,6-pentafluoro-DL-phenylalanine at the molecular level. These techniques provide valuable insights into the compound's molecular weight distribution and stereochemical integrity.

The development of efficient purification protocols has further enhanced the utility of pentafluoro-DL-phenylalanine in research settings. Techniques such as chromatographic separation and crystallization have been optimized to isolate pure enantiomers from racemic mixtures.

Looking ahead, ongoing research efforts are focused on exploring the therapeutic potential of 2,3,4,5,6-pentafluoro-DL-phenylalanine across various disease models. Collaborative studies between academic institutions and pharmaceutical companies are paving the way for innovative applications in oncology and neurodegenerative disorders.

In conclusion,2 , 3 , 4 , 5 , 6 - pentafluoro - DL - phenyl alanine ( CAS No . 3321 - 96 -8 ) stands out as a versatile compound with immense potential in modern drug discovery pipelines . Its unique chemical properties , coupled with advancements in synthetic methodologies , position it as a valuable tool for researchers seeking to develop next-generation therapeutics . As our understanding of this compound continues to grow , so too does its role in shaping future medical breakthroughs . p > article > response >

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